Cas no 147356-77-2 (N-methoxy-N,3-dimethylbutanamide)

• Product Name: N-methoxy-N,3-dimethylbutanamide
• CAS No: 147356-77-2
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD09859663
• CID: 1318722
• PubChem ID: 10975620
• Update Time: 2025-05-24

N-methoxy-N,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-methoxy-N,3-dimethyl-
• N-Methoxy-N,3-Dimethylbutanamide
• AKOS008953271
• 147356-77-2
• N-methoxy-N-methyl-3-methylbutanamide
• CS-0037507
• AS-62369
• SCHEMBL2369153
• N-methoxy-N,3-dimethylbutyramide
• N-methoxy-3,N-dimethyl-butyramide
• N-methoxy-N-methyl-3-methyl-butyramide
• SY124484
• F1903-0095
• MFCD09859663
• XRMRJHNLKBFKFF-UHFFFAOYSA-N
• N-methoxy-N,3-dimethylbutanamide

• MDL： MFCD09859663
• Inchi： 1S/C7H15NO2/c1-6(2)5-7(9)8(3)10-4/h6H,5H2,1-4H3
• InChI Key： XRMRJHNLKBFKFF-UHFFFAOYSA-N
• SMILES： O(C)N(C)C(CC(C)C)=O

Computed Properties

• Exact Mass: 145.11035
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Additional information on N-methoxy-N,3-dimethylbutanamide

Research Brief on N-methoxy-N,3-dimethylbutanamide (CAS: 147356-77-2): Recent Advances and Applications

N-methoxy-N,3-dimethylbutanamide (CAS: 147356-77-2) is a chemical compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules and its role in modulating biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic routes for N-methoxy-N,3-dimethylbutanamide, emphasizing its utility in the development of novel protease inhibitors. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, and achieved a high yield of the target compound. The study also investigated the compound's stability under various physiological conditions, which is critical for its potential use in drug formulations.

In another recent investigation, N-methoxy-N,3-dimethylbutanamide was identified as a key intermediate in the synthesis of a new class of anti-inflammatory agents. The study, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that derivatives of this compound exhibited significant inhibitory activity against cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs. The findings suggest that N-methoxy-N,3-dimethylbutanamide could serve as a scaffold for designing more potent and selective COX-2 inhibitors.

Furthermore, computational studies have shed light on the molecular interactions of N-methoxy-N,3-dimethylbutanamide with biological targets. Molecular docking simulations revealed that the compound's methoxy and dimethyl groups play a crucial role in binding to active sites of enzymes, thereby influencing their activity. These insights are invaluable for rational drug design and optimization efforts.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of N-methoxy-N,3-dimethylbutanamide-based therapeutics. Current research is focused on improving synthetic methodologies to enhance yield and purity, as well as evaluating the compound's pharmacokinetic and toxicological profiles. Collaborative efforts between academia and industry are expected to accelerate progress in this area.

In conclusion, N-methoxy-N,3-dimethylbutanamide (CAS: 147356-77-2) represents a promising candidate for further exploration in chemical biology and drug discovery. Its versatility as a synthetic intermediate and its potential biological activities make it a valuable subject of ongoing research. Future studies should aim to elucidate its mechanisms of action and expand its applications in therapeutic development.